Cas no 75560-45-1 (Heptane-1-13C (9CI))
Heptane-1-13C (9CI) structure
Product Name:Heptane-1-13C (9CI)
CAS No:75560-45-1
MF:C7H16
MW:101.194597244263
CID:558998
PubChem ID:16213578
Update Time:2025-04-19
Heptane-1-13C (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Heptane-1-13C (9CI)
- heptane
- HEPTANE-1-13C
- [1-13C]heptane
- 492728_ALDRICH
- AC1Q2VOY
- I14-46089
- n-Heptan-< 1-13C(1)>
- Heptane-1-13C, 99 atom % 13C
- AKOS015913068
- (1-~13~C)Heptane
- DTXSID30584045
- (113C)heptane
- 75560-45-1
-
- Inchi: 1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3/i1+1
- InChI Key: IMNFDUFMRHMDMM-OUBTZVSYSA-N
- SMILES: C(CCC)CC[13CH3]
Computed Properties
- Exact Mass: 101.128555346g/mol
- Monoisotopic Mass: 101.128555346g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 4
- Complexity: 23.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.691 g/mL at 25 °C
- Melting Point: −91 °C(lit.)
- Boiling Point: 98 °C(lit.)
- Flash Point: 30 °F
- Refractive Index: n20/D 1.378(lit.)
Heptane-1-13C (9CI) Security Information
- Hazardous Material transportation number:UN 1206 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11
- Safety Instruction: 9-16-23-29-33
-
Hazardous Material Identification:
- Risk Phrases:11
Heptane-1-13C (9CI) Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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